4-[(3,4-Dichlorophenoxy)methyl]-piperidine hydrochloride

• Molecular Formula: C12H16Cl3NO
• Molecular Weight: 296.6 g/mol
• IUPAC Name: 4-[(3,4-dichlorophenoxy)methyl]piperidine;hydrochloride
• InChI: InChI=1S/C12H15Cl2NO.ClH/c13-11-2-1-10(7-12(11)14)16-8-9-3-5-15-6-4-9;/h1-2,7,9,15H,3-6,8H2;1H
• InChI Key: YRWFJMYODNXXAC-UHFFFAOYSA-N
• Canonical SMILES: C1CNCCC1COC2=CC(=C(C=C2)Cl)Cl.Cl

Description

4-[(3,4-Dichlorophenoxy)methyl]piperidine hydrochloride is a chemical compound with the molecular formula C12H15Cl2NO·HCl and a molecular weight of 296.62 g/mol . This compound is primarily used in scientific research, particularly in the fields of chemistry and biology .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-[(3,4-Dichlorophenoxy)methyl]piperidine hydrochloride typically involves the reaction of 3,4-dichlorophenol with piperidine in the presence of a suitable base. The reaction is carried out under controlled conditions to ensure the formation of the desired product .

Industrial Production Methods

Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves the use of industrial-grade reagents and equipment to ensure high yield and purity of the final product .

Chemical Reactions Analysis

Types of Reactions

4-[(3,4-Dichlorophenoxy)methyl]piperidine hydrochloride undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert the compound into its reduced forms.

Substitution: The compound can undergo substitution reactions, where one or more atoms are replaced by other atoms or groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles for substitution reactions. The reactions are typically carried out under controlled temperature and pressure conditions to ensure the desired outcome .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while substitution reactions can produce a variety of substituted derivatives .

Scientific Research Applications

4-[(3,4-Dichlorophenoxy)methyl]piperidine hydrochloride is widely used in scientific research for various applications:

Chemistry: It is used as a reagent in organic synthesis and as a reference compound in analytical chemistry.

Biology: The compound is used in biochemical assays and as a tool for studying biological processes.

Medicine: Research into potential therapeutic applications of the compound is ongoing, particularly in the development of new drugs.

Industry: The compound is used in the production of various industrial chemicals and materials.

Mechanism of Action

The mechanism of action of 4-[(3,4-Dichlorophenoxy)methyl]piperidine hydrochloride involves its interaction with specific molecular targets and pathways. The compound can bind to certain receptors or enzymes, modulating their activity and leading to various biological effects . The exact molecular targets and pathways involved depend on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

• 4-[(2,4-Dichlorophenoxy)methyl]piperidine hydrochloride
• 4-[(3,5-Dichlorophenoxy)methyl]piperidine hydrochloride
• 4-[(3,4-Difluorophenoxy)methyl]piperidine hydrochloride

Uniqueness

4-[(3,4-Dichlorophenoxy)methyl]piperidine hydrochloride is unique due to its specific chemical structure, which imparts distinct physical and chemical properties. These properties make it particularly useful in certain research applications where other similar compounds may not be as effective .